4-Amino-4-[(2-chlorophenyl)methyl]-1Lambda(6)-thiane-1,1-dione hydrochloride

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1,1-dioxothian-4-amine;hydrochloride
• InChI: InChI=1S/C12H16ClNO2S.ClH/c13-11-4-2-1-3-10(11)9-12(14)5-7-17(15,16)8-6-12;/h1-4H,5-9,14H2;1H
• InChI Key: XIJKZDUQNDMATC-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(CC2=CC=CC=C2Cl)N.Cl
• Molecular Formula: C12H17Cl2NO2S
• Molecular Weight: 310.2 g/mol
• CAS No.: 1992957-13-7

Description

4-Amino-4-[(2-chlorophenyl)methyl]-1Lambda(6)-thiane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C12H17Cl2NO2S and its molecular weight is 310.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

A significant area of application for compounds similar to "4-Amino-4-[(2-chlorophenyl)methyl]-1Lambda(6)-thiane-1,1-dione hydrochloride" is in the development of antimicrobial agents. For example, the synthesis of formazans from a Mannich base derived from a thiadiazole compound showed moderate antimicrobial activity against pathogenic bacterial and fungal strains (Sah et al., 2014). This indicates the potential for derivatives of thiadiazole and possibly related sulfur-containing compounds, like the one , to serve as bases for creating new antimicrobial agents.

Antitubercular Activity

Another research direction is the investigation of compounds for their antitubercular activity. For instance, certain pyrazolidine dione derivatives were synthesized and evaluated, leading to the identification of compounds with significant in vitro activity against Mycobacterium tuberculosis (Samala et al., 2014). This underscores the potential of chlorophenyl derivatives in addressing tuberculosis, suggesting that exploring similar structural frameworks could yield valuable antitubercular agents.

Antifungal and Antimicrobial Derivatives

Research into novel polyheterocyclic compounds containing a fused 1,2,4-triazine moiety has revealed promising antifungal activity (Ibrahim et al., 2008). This highlights the potential of chlorophenyl and related compounds in developing treatments against fungal infections, indicating that structural analogs could be synthesized and tested for similar biological activities.

Green Synthesis Methods

The exploration of green synthesis methods for producing highly substituted cyclohexadiene derivatives indicates a growing interest in environmentally friendly chemical processes (Wang et al., 2010). This research area might offer insights into sustainable production methods for chlorophenyl derivatives and related compounds, promoting the advancement of green chemistry in pharmaceutical development.